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Compound of Interest

Compound Name: 6-Heptadecene

Cat. No.: B15463239

An In-Depth Technical Guide to 6-Heptadecene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Heptadecene, including its
chemical and physical properties, proposed synthesis and analytical methodologies, and a
summary of its known biological context. This document is intended to serve as a valuable
resource for professionals in research and development.

Core Chemical Data

6-Heptadecene is an unsaturated hydrocarbon with the molecular formula C17Hsa. It exists as
two geometric isomers, (Z)-6-Heptadecene (cis) and (E)-6-Heptadecene (trans).

Identifier Value Source
Molecular Formula Ci17H3a --INVALID-LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 238.45 g/mol
LINK--
General CAS Number 26266-05-7 --INVALID-LINK--

While a specific CAS registry number for (Z)-6-Heptadecene and (E)-6-Heptadecene could
not be definitively ascertained from the available literature, CAS numbers for other
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heptadecene isomers are well-documented. For instance, the CAS number for 1-Heptadecene
is 6765-39-5 and for (Z)-8-heptadecene is 16369-12-3.[1][2]

Physical and Chemical Properties

Experimentally determined physical and chemical properties for 6-Heptadecene are not readily
available in public databases. However, data for other C17 alkenes, such as 1-Heptadecene
and 8-Heptadecene, can provide useful estimations.

8-Heptadecene
Property 1-Heptadecene ) Source
(estimated)

157-159 °C at 11

- ) 305.41 °C at 760 --INVALID-LINK--, --
Boiling Point mmHg (approx. 300
mmHg INVALID-LINK--
°C at 760 mmHg)
Melting Point 10-11 °C Not Available --INVALID-LINK--
Density 0.785 g/mL at 25 °C Not Available --INVALID-LINK--
Refractive Index n20/D 1.441 Not Available --INVALID-LINK--

Experimental Protocols
Synthesis of 6-Heptadecene via Wittig Reaction

The Wittig reaction is a robust and widely used method for the stereoselective synthesis of
alkenes from aldehydes or ketones and a phosphonium ylide.[3][4] This approach can be
adapted for the synthesis of both (Z)- and (E)-6-Heptadecene.

Proposed Synthesis of (Z)-6-Heptadecene:

The synthesis of (Z)-6-Heptadecene can be achieved by reacting
undecyltriphenylphosphonium bromide with hexanal. The use of a non-stabilized ylide under
salt-free conditions typically favors the formation of the Z-isomer.

o Step 1: Preparation of the Phosphonium Salt. Undecyl bromide is reacted with
triphenylphosphine in a suitable solvent like toluene to form undecyltriphenylphosphonium
bromide.
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o Step 2: Ylide Formation. The phosphonium salt is deprotonated using a strong base, such as
n-butyllithium (n-BuLi), in an anhydrous aprotic solvent like tetrahydrofuran (THF) at a low
temperature (e.g., -78 °C to 0 °C) to generate the corresponding ylide.

o Step 3: Wittig Reaction. Hexanal is added to the ylide solution, and the reaction mixture is
allowed to warm to room temperature. The reaction proceeds through a betaine intermediate
to form an oxaphosphetane, which then decomposes to yield (Z)-6-Heptadecene and
triphenylphosphine oxide.

o Step 4: Purification. The product is purified from the triphenylphosphine oxide byproduct by
column chromatography on silica gel.

Proposed Synthesis of (E)-6-Heptadecene:

To favor the formation of the E-isomer, a stabilized ylide or the Schlosser modification of the

Wittig reaction can be employed.[5] The Schlosser modification involves the use of a second
equivalent of strong base to deprotonate the betaine intermediate, followed by protonation to
form the more stable threo-betaine, which then eliminates to give the (E)-alkene.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile
compounds like 6-Heptadecene.

Proposed GC-MS Protocol:

o Sample Preparation: A dilute solution of the 6-Heptadecene isomer in a volatile organic
solvent (e.g., hexane or dichloromethane) is prepared.

e Gas Chromatograph (GC) Conditions:

o Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 pym
film thickness), is suitable for separating hydrocarbon isomers.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
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o Injector Temperature: 250 °C.

o Oven Temperature Program: An initial temperature of 80 °C held for 2 minutes, followed by
a ramp of 10 °C/min to 300 °C, and held for 10 minutes. This program should effectively
separate C17 isomers.

e Mass Spectrometer (MS) Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 40-500.
o lon Source Temperature: 230 °C.
o Transfer Line Temperature: 280 °C.
Expected Mass Spectrum Fragmentation:

The mass spectrum of 6-Heptadecene is expected to show a molecular ion peak (M*) at m/z
238. The fragmentation pattern will be characteristic of a long-chain alkene, with prominent
peaks resulting from allylic cleavage and the loss of alkyl fragments. The fragmentation pattern
can help in confirming the position of the double bond.
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Biological Context and Signaling

While comprehensive data on the specific biological roles of 6-Heptadecene is limited, long-
chain alkenes are known to play significant roles in chemical communication among insects,
often acting as pheromones. For instance, derivatives of heptadecene have been identified as
components of sex pheromones in some midge species.[6] Although a direct signaling pathway
for 6-Heptadecene has not been elucidated, a hypothetical pathway for a generic long-chain
alkene pheromone can be proposed.

Upon release by a female insect, the pheromone is detected by specialized olfactory sensory
neurons in the antennae of a male of the same species. This binding event would likely trigger
a G-protein coupled receptor (GPCR) cascade, leading to the opening of ion channels,
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depolarization of the neuron, and the generation of an action potential. This signal is then
transmitted to the antennal lobe and higher brain centers, resulting in a behavioral response,
such as upwind flight towards the female.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15463239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

